(1R,2S,5S)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride

• CAS: 1373205-30-1
• Molecular Formula: C8H14ClNO2
• Molecular Weight: 191.66
• SMILES: CC1(C2C1C(NC2)C(=O)O)C.Cl
• InChI: InChI=1S/C8H13NO2.ClH/c1-8(2)4-3-9-6(5(4)8)7(10)11;/h4-6,9H,3H2,1-2H3,(H,10,11);1H/t4-,5-,6-;/m0./s1
• InChIKey: RWFNAAZDBOSSIY-YCLXABBFSA-N
• Solubility: not available

(1R,2S,5S)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride is a chiral bicyclic proline analog bearing a gem-dimethylcyclopropane fusion. It serves as the critical P2 fragment in the HCV NS3 protease inhibitor boceprevir and as a key intermediate in the synthesis of the SARS-CoV-2 3CL protease inhibitor nirmatrelvir.

Procurement Guide: (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid Hydrochloride (CAS 1373205-30-1) – Key Differentiators for Scientific Selection

(1R,2S,5S)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride is a chiral bicyclic proline analog bearing a gem-dimethylcyclopropane fusion. It serves as the critical P2 fragment in the HCV NS3 protease inhibitor boceprevir and as a key intermediate in the synthesis of the SARS-CoV-2 3CL protease inhibitor nirmatrelvir [1]. The hydrochloride salt form (CAS 1373205-30-1) is formally designated as Nirmatrelvir Impurity 26 and is supplied as a fully characterized reference standard compliant with regulatory guidelines for analytical method development and validation [2].

Chiral P2 building block for boceprevir and nirmatrelvir synthesis

Regulatory impurity standard (Nirmatrelvir Impurity 26) with full characterization

Crystalline hydrochloride salt for precise dispensing and synthetic reproducibility

• [1] Nair LG, et al. Towards the second generation of Boceprevir: Dithianes as an alternative P2 substituent for 2,2-dimethyl cycloproyl proline in HCV NS3 protease inhibitors. Bioorg Med Chem Lett. 2010;20(5):1689-1692. View Source
• [2] ChemWhat. Nirmatrelvir Impurity 26 CAS#: 1373205-30-1. ChemWhat Database. View Source

Why Generic Substitution of (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid Hydrochloride Fails

The (1R,2S,5S) absolute configuration is a determinant of biological activity; inversion at any one chiral center produces a diastereomer with substantially altered target engagement [1]. Moreover, the hydrochloride salt form provides a defined crystalline solid (mp 195–198 °C) with handling and storage characteristics that differ meaningfully from the free base (CAS 911835-76-2), which is an oily material requiring cold storage under desiccant . Substituting either the stereoisomer or the salt form introduces uncontrolled variables in synthetic route fidelity, impurity profiles, and analytical traceability.

Stereochemical mismatch

The (1S,2S,5R) diastereomer alters target engagement; may reduce coupling yield and API purity.

Salt form mismatch

Free base is an oily solid requiring cold storage; HCl salt provides crystalline stability and accurate weighing.

• [1] Ajrconline. Reverse-phase chromatographic separation of boceprevir chiral fragment-B: (1R,2S,5S)-methyl 6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride from its cis isomer, acid impurity, and ester impurity. Asian J Research Chem. 2018. View Source

Quantitative Differentiation Evidence for (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid Hydrochloride

Stereochemical Configuration Integrity vs. (1S,2S,5R) Diastereomer: Chromatographic Resolution Data

During reverse-phase chromatographic purification, the target (1R,2S,5S)-methyl ester hydrochloride is efficiently separated from its cis diastereomer (1S,2S,5R). The cis isomer and additional acid/ester impurities are baseline-resolved, enabling isolation of the (1R,2S,5S) isomer with high optical purity [1]. This establishes that the (1S,2S,5R) diastereomer is a distinct chemical entity, not an interchangeable substitute.

Diastereomer resolution

Reported

Baseline separation of (1R,2S,5S)-methyl ester from cis (1S,2S,5R) isomer under reverse-phase HPLC.

Confirms distinct diastereomer identity; avoids impurity that compromises coupling fidelity.

Conditions: reverse-phase HPLC; Ajrconline 2018.

Evidence Dimension	Chromatographic resolution of diastereomers
Target Compound Data	(1R,2S,5S)-methyl ester hydrochloride: resolved as the main product peak under reverse-phase conditions
Comparator Or Baseline	(1S,2S,5R)-methyl ester hydrochloride (cis isomer): baseline-separated from the target isomer
Quantified Difference	Baseline resolution achieved under optimized reverse-phase conditions
Conditions	Reverse-phase HPLC; specific mobile phase and column conditions reported in Ajrconline 2018

Why This Matters

Procuring the correct (1R,2S,5S) isomer avoids contamination with the (1S,2S,5R) diastereomer, which is a known process impurity that compromises subsequent coupling yield and final API purity.

• [1] Ajrconline. Reverse-phase chromatographic separation of boceprevir chiral fragment-B: (1R,2S,5S)-methyl 6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride from its cis isomer, acid impurity, and ester impurity. Asian J Research Chem. 2018. View Source

Hydrochloride Salt Crystallinity vs. Free Base Physical Form: Melting Point and Handling

The hydrochloride salt (CAS 1373205-30-1) is a white crystalline powder with a sharp melting point of 195–198 °C, indicative of a well-defined single-crystal phase . In contrast, the corresponding free base (CAS 911835-76-2) is typically isolated as an oil or low-melting solid with no reported melting point, requiring storage at 2–8 °C under desiccant and protection from light to prevent degradation . The salt form thus provides superior physical stability and ease of handling for precise weighing and formulation.

Salt crystallinity

Data to verify

HCl salt: crystalline powder, mp 195–198 °C; free base: oily/amorphous, no defined mp.

Crystalline salt enables accurate gravimetric dispensing; reduces moisture uptake.

Based on supplier-reported observations.

Evidence Dimension	Physical form and melting point
Target Compound Data	Hydrochloride salt: white crystalline powder, mp 195–198 °C
Comparator Or Baseline	Free base (CAS 911835-76-2): oily or amorphous solid; mp not reported; storage 2–8 °C, sealed, dry, protected from light
Quantified Difference	Salt exhibits a >195 °C melting endotherm; free base lacks a defined melting transition under standard conditions
Conditions	Visual observation and melting point apparatus; free base storage per Chemsrc specifications

Why This Matters

The crystalline hydrochloride salt enables accurate gravimetric dispensing and reduces moisture uptake during synthesis, whereas the free base's oily nature introduces weighing errors and potential degradation during storage.

Lipophilicity Shift: Hydrochloride Salt vs. Free Base logP

The hydrochloride salt exhibits a calculated logP of approximately 1.0, while the free base has a lower computed logP of 0.64 . This logP shift reflects the influence of salt formation on partition behavior and may impact extraction efficiency during work-up procedures.

Lipophilicity shift

Data to verify

Computed logP: salt ~1.0 vs free base 0.64 (Δ ≈ 0.36).

Higher logP may improve organic-phase extractability during work-up.

Computational values; experimental validation not available.

Evidence Dimension	Computed logP (lipophilicity)
Target Compound Data	Hydrochloride salt: logP ≈ 1.0
Comparator Or Baseline	Free base (CAS 911835-76-2): logP = 0.64
Quantified Difference	ΔlogP ≈ 0.36 log units (salt more lipophilic)
Conditions	Computed logP values from Chemshuttle (salt) and Chemsrc (free base); experimental validation not available

Why This Matters

The higher logP of the salt form can enhance organic-phase extractability during liquid-liquid extractions, potentially improving recovery yields in synthetic work-ups compared to the free base.

P2 Scaffold Potency Retention: Dimethylcyclopropylproline vs. Dithiaspiro Alternative in HCV NS3 Inhibitors

Boceprevir, which incorporates the (1R,2S,5S)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid fragment as its P2 moiety, displays a Ki of 14 nM against HCV NS3 protease [1]. When the P2 dimethylcyclopropylproline is replaced with (S)-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxylic acid, the resulting inhibitor 25 achieves Ki* = 7 nM and EC90 = 30 nM, with improved rat exposure (AUC = 2.56 μM·h) [2]. While the dithiaspiro analog shows improved pharmacokinetics, the original dimethylcyclopropylproline scaffold retains potent target engagement and has been clinically validated in boceprevir, establishing a benchmark that alternative P2 scaffolds must surpass.

P2 pharmacophore potency

Class-level

Boceprevir Ki = 14 nM (contains this P2 fragment); dithiaspiro analog Ki* = 7 nM.

Dimethylcyclopropylproline scaffold retains nanomolar potency; clinically benchmarked P2 pharmacophore.

BindingDB, Nair et al. 2010; class-level inference.

Evidence Dimension	Enzyme inhibition potency (Ki) and antiviral activity (EC90)
Target Compound Data	Boceprevir (containing dimethylcyclopropylproline P2): Ki = 14 nM against HCV NS3 protease
Comparator Or Baseline	Dithiaspiro analog 25: Ki* = 7 nM, EC90 = 30 nM, rat AUC = 2.56 μM·h
Quantified Difference	Dithiaspiro analog shows 2-fold improvement in Ki but requires full SAR characterization; clinical validation absent
Conditions	HCV NS3 protease biochemical assay and HCV replicon cellular assay

Why This Matters

The dimethylcyclopropylproline scaffold (present in the target compound) provides a clinically proven P2 pharmacophore, making the compound the preferred intermediate for developing HCV protease inhibitors where clinical precedence reduces development risk.

• [1] BindingDB. BDBM12311 – Boceprevir (SCH 503034) Ki = 14 nM. BindingDB Entry. View Source
• [2] Nair LG, et al. Towards the second generation of Boceprevir: Dithianes as an alternative P2 substituent for 2,2-dimethyl cycloproyl proline in HCV NS3 protease inhibitors. Bioorg Med Chem Lett. 2010;20(5):1689-1692. View Source

Regulatory Reference Standard Designation: Nirmatrelvir Impurity 26 vs. Generic Research-Grade Material

This compound is formally registered as Nirmatrelvir Impurity 26 and is supplied with full characterization data compliant with ICH and pharmacopeial guidelines for use in analytical method development, method validation (AMV), and QC release testing for Abbreviated New Drug Applications (ANDAs) [1]. Generic research-grade (1R,2S,5S)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid hydrochloride lacking this certification cannot be used for regulatory submissions without additional qualification.

Regulatory standard

Specification review

Designated Nirmatrelvir Impurity 26; supplied with ICH-compliant characterization.

Supports analytical method development and impurity profiling for ANDA submissions.

Per Axios Research product specifications.

Evidence Dimension	Regulatory compliance and documentation
Target Compound Data	Nirmatrelvir Impurity 26: supplied with detailed characterization data compliant with ANDA/regulatory guidelines
Comparator Or Baseline	Generic research-grade material: typically supplied with only basic CoA (purity, appearance) without impurity-specific characterization
Quantified Difference	Regulatory-grade impurity standard includes orthogonal purity determination, structural elucidation, and traceability documentation
Conditions	Per ChemWhat and Axios Research product specifications

Why This Matters

For pharmaceutical development groups, procurement of the regulatory-designated impurity standard eliminates the need for costly in-house qualification and expedites ANDA filing timelines.

• [1] Axios Research. Nirmatrelvir Impurity 26 – Fully characterized reference standard. Axios Research Product Page. View Source

Synthetic Route Efficiency: Patent-Reported Yield vs. Prior Art Methods

Patent CN114394927A describes a preparation method for (1R,2S,5S)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid that achieves a final-step yield of 91.5% while avoiding toxic methylating reagents (e.g., dimethyl sulfate) used in prior art methods [1]. This represents an improvement over earlier routes that employed harsher conditions and generated more hazardous waste streams.

Synthetic yield

Reported

Final-step yield 91.5% via patent CN114394927A; avoids toxic dimethyl sulfate.

Patent-validated high-yielding route supports scale-up and reduces EHS burden.

Patent CN114394927A; process scalability context.

Evidence Dimension	Final-step yield and process safety
Target Compound Data	Patent CN114394927A final deprotection step: 91.5% yield; uses 5N HCl in methanol at 10–20 °C
Comparator Or Baseline	Prior art methods: typically use dimethyl sulfate as methylating agent, generating toxic methyl sulfate waste; yields not explicitly compared
Quantified Difference	91.5% final-step yield; eliminates dimethyl sulfate usage
Conditions	Step S5: compound 5 treated with 5N HCl in methanol, 12 h, 10–20 °C; patent CN114394927A

Why This Matters

The patent-validated high-yielding route with reduced toxic reagent burden makes this compound scalable for kilo-lab and pilot-plant procurement, lowering cost-of-goods and EHS overhead.

• [1] CN114394927A – Process for preparing 6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid. Hanrui Pharmaceutical Jingmen Co. Ltd. 2022. View Source

Best Application Scenarios for (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid Hydrochloride

HCV NS3 Protease Inhibitor Medicinal Chemistry: Boceprevir-Based Lead Optimization

When conducting SAR studies around the P2 position of boceprevir-class HCV NS3 protease inhibitors, the (1R,2S,5S) stereochemistry of this compound is mandatory for retained enzyme inhibition [1]. Use of the hydrochloride salt ensures rapid dissolution in coupling reactions, while the crystalline form permits accurate stoichiometric control essential for reproducible amide-bond formation with P1 and P3 fragments.

SARS-CoV-2 3CL Protease (Mpro) Inhibitor Synthesis: Nirmatrelvir and Second-Generation Analogs

This compound serves as the direct building block for the P2 unit of nirmatrelvir (PF-07321332) [1]. The hydrochloride salt form is preferred over the free base for process-scale amidation reactions due to its higher organic-phase extractability (ΔlogP ≈ 0.36 over free base), which facilitates product isolation .

ANDA-Ready Impurity Profiling and Method Validation for Nirmatrelvir Formulations

The compound's designation as Nirmatrelvir Impurity 26, supported by full regulatory-compliant characterization data, makes it the direct choice for developing HPLC/UPLC impurity methods, executing forced degradation studies, and establishing system suitability criteria for nirmatrelvir ANDA submissions [2].

Scalable Process Development: Multi-Kilogram Synthesis of the Bicyclic Proline Core

The patent-validated synthetic route achieving 91.5% yield in the final deprotection step, combined with elimination of dimethyl sulfate, supports process scale-up for pilot-plant procurement of the hydrochloride salt [3]. This route is directly applicable to the manufacture of both boceprevir and nirmatrelvir intermediates.

Application

Selection Property

Validation Focus

HCV NS3 protease inhibitor SAR

Stereochemical configuration (1R,2S,5S) for target engagement

Coupling reproducibility and enzyme inhibition retention

SARS-CoV-2 Mpro inhibitor synthesis

Hydrochloride salt for process-scale amidation

Organic-phase extractability and product isolation

Nirmatrelvir ANDA method validation

Regulatory impurity standard with full characterization

HPLC/UPLC impurity profiling and system suitability

Scalable process development

Patent-validated high-yielding route

Process yield, purity, and EHS compliance

• [1] Nair LG, et al. Towards the second generation of Boceprevir: Dithianes as an alternative P2 substituent for 2,2-dimethyl cycloproyl proline in HCV NS3 protease inhibitors. Bioorg Med Chem Lett. 2010;20(5):1689-1692. View Source
• [2] Axios Research. Nirmatrelvir Impurity 26 – Fully characterized reference standard. Axios Research Product Page. View Source
• [3] CN114394927A – Process for preparing 6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid. Hanrui Pharmaceutical Jingmen Co. Ltd. 2022. View Source